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Compound of Interest

Compound Name: 5-methyl-7-nitro-1H-indazole

CAS No.: 113302-88-8

Cat. No.: B3022813

Get Quote

Executive Summary & Technical Context[1][2][3][4]
[5][6][7][8]

Compound: 5-methyl-7-nitro-1H-indazole[1]

Molecular Formula: C₈H₇N₃O₂[1][2]

Exact Mass: 177.0538 Da

Primary Application: Pharmacophore development for NOS inhibition; scaffold for kinase

inhibitors.[1][2]

Analytical Challenge: Differentiating the 7-nitro isomer from the 4-, 5-, and 6-nitro

regioisomers, which share identical molecular weights (isobaric) but exhibit distinct

bioactivities.

Key Differentiator: The 7-nitro position places the nitro group in close proximity to the N1-

hydrogen of the indazole ring. This steric arrangement facilitates a unique hydrogen transfer
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mechanism, leading to a diagnostic loss of a hydroxyl radical (•OH), a pathway suppressed in

isomers where the nitro group is distant from the N-H moiety.

Experimental Methodology (Standardized Protocol)
To ensure reproducibility, the following LC-MS/MS parameters are recommended. These

conditions favor the observation of both the protonated molecular ion and the diagnostic

fragment ions.

Parameter Setting / Description

Ionization Mode
Electrospray Ionization (ESI), Positive Mode

(+ve)

Precursor Ion [M+H]⁺ = 178.06 m/z

Collision Gas Nitrogen (N₂) or Argon (Ar)

Collision Energy (CE)
15–35 eV (Ramped energy recommended for

full coverage)

Cone Voltage
30 V (Optimized to minimize in-source

fragmentation)

Column Phase C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm)

Mobile Phase A: 0.1% Formic Acid in Water; B: Acetonitrile

Fragmentation Pathway Analysis
The fragmentation of 5-methyl-7-nitro-1H-indazole under CID (Collision Induced Dissociation)

is governed by two competing pathways: the Diagnostic Ortho-Effect Pathway and the Generic

Nitro-Loss Pathway.[1]

Mechanism 1: The "Ortho-Effect" (Diagnostic)
In the 7-nitro isomer, the oxygen of the nitro group interacts with the acidic proton on N1. Upon

collisional activation:

A hydrogen atom transfers from N1 to the nitro oxygen.[1][2]
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This rearrangement facilitates the elimination of a neutral hydroxyl radical ([1][2]•OH, 17 Da).

[1][2]

Result: A high-abundance product ion at m/z 161.

Mechanism 2: Generic Nitro Cleavage
Common to all nitroaromatics, the molecule may also lose the nitro group entirely (•NO₂, 46

Da) or lose nitric oxide ([3]•NO, 30 Da) followed by CO expulsion.[1][2]

Loss of NO: Yields m/z 148.[1][2]

Loss of NO₂: Yields m/z 132.

Visualization of Pathways
The following diagram illustrates the competing fragmentation routes, highlighting the

diagnostic specificity of the m/z 161 ion.

Precursor Ion [M+H]+
m/z 178.06

(5-methyl-7-nitro-1H-indazole)

H-Transfer Transition State
(N1-H to 7-NO2 interaction)

 Proximity Effect

Loss of NO
[M+H - NO]+

m/z 148

 - NO (30 Da)

Loss of NO2
[M+H - NO2]+

m/z 132

 - NO2 (46 Da)

Diagnostic Ion [M+H - OH]+
m/z 161

(Specific to 7-nitro)

 - •OH (17 Da)

Ring Contraction
[M+H - OH - HCN]+

m/z 134

 - HCN (27 Da)
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Figure 1: Competing fragmentation pathways for 5-methyl-7-nitro-1H-indazole.[1][2] The

green path (loss of OH) is diagnostic for the 7-nitro isomer.

Comparative Performance: Target vs. Alternatives
Distinguishing the target compound from its isomers is critical in synthesis verification and

impurity profiling.[1][2] The table below compares the fragmentation behavior of the target

against its most common isomer, 5-methyl-4-nitro-1H-indazole.

Comparative Fragmentation Data

Feature
Target: 5-methyl-7-

nitro-1H-indazole

Alternative: 5-

methyl-4-nitro-1H-

indazole

Mechanistic

Explanation

Precursor Ion 178 m/z 178 m/z
Isobaric (Identical

Mass).[1]

Dominant Fragment 161 m/z ([M+H-OH]⁺)
132 m/z ([M+H-NO₂]⁺)

or 148 m/z

Ortho Effect: The 4-

nitro group is too

distant from N1-H to

facilitate efficient H-

transfer and OH loss.

[1]

Secondary Fragment
132 m/z (Low

Abundance)

132 m/z (High

Abundance)

Without the facile OH

loss pathway, the 4-

nitro isomer relies on

standard radical

cleavage of the nitro

group.

Differentiation Rule Ratio 161/132 > 1.0 Ratio 161/132 < 0.1

The relative

abundance of the m/z

161 peak is the

primary confirmation

of the 7-nitro position.
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Why This Matters for Drug Development[10]
False Positives: Relying solely on the molecular ion (178 m/z) will fail to detect isomeric

impurities (e.g., 4-nitro byproduct from nitration reactions).[1]

Sensitivity: The [M+H-OH]⁺ transition is often more stable and intense for the 7-nitro isomer,

providing a lower Limit of Quantitation (LOQ) in complex matrices compared to the generic

NO₂ loss.

Summary of Diagnostic Transitions
For Multiple Reaction Monitoring (MRM) method development, use the following transitions:

Q1 Mass (Da) Q3 Mass (Da)
Collision Energy
(eV)

Purpose

178.1 161.1 15 - 20
Quantifier (Highly

Specific)

178.1 132.1 25 - 30
Qualifier (Generic

Nitro)

178.1 148.1 20 - 25
Qualifier (Generic

Nitro)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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